Cas no 229020-82-0 (Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester)

Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester structure
229020-82-0 structure
Product Name:Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester
CAS No:229020-82-0
MF:C19H12N2O
MW:284.31138420105
CID:245170
PubChem ID:1863
Update Time:2025-04-19

Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester
    • 5,11-Dihydroindolo[3,2-b]carbazole-12-carbaldehyde
    • NCGC00161390-01
    • KBio3_000349
    • 6-Formylindolo[3,2-b]carbazole6-Formylindolo[3,2-b]carbazole
    • BDBM50541262
    • CS-3513
    • HMS3402I17
    • NCGC00161390-05
    • NCGC00161390-03
    • BCP26067
    • BB 0262012
    • BSPBio_001455
    • BRD-K00184207-001-02-4
    • 229020-82-0
    • 6-FORMYLINDOLO [3,2-B] CARBAZOLE
    • KBioSS_000175
    • Bio1_000123
    • SCHEMBL528520
    • BML3-F10
    • J-010864
    • HMS1791I17
    • FT-0696580
    • HY-12451
    • 172922-91-7
    • KBio2_005311
    • Bio2_000175
    • Spectrum5_001953
    • Bio1_000612
    • KBioGR_000175
    • Q27166328
    • CBiol_001837
    • KBio2_000175
    • NCGC00161390-02
    • AKOS016344677
    • IDI1_033925
    • NCGC00161390-04
    • HMS1989I17
    • DTXSID30274338
    • A881823
    • 5,11-dihydroindolo[3,2-b]carbazole-12-carboxaldehyde
    • 5,11-Dihydroindolo[3,2-b]carbazole-6-carboxaldehyde
    • KBio3_000350
    • Indolo[3,2-b]carbazole-5,11-dicarboxylic acid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester
    • C73318
    • Indolo[3,2-b]carbazole-6-carboxaldehyde, 5,11-dihydro-
    • s9682
    • DS-15051
    • CHEMBL472031
    • Bio2_000655
    • HMS1361I17
    • Bio1_001101
    • CHEBI:94466
    • MFCD09879259
    • FICZ
    • KBio2_002743
    • 5,11-dihydroindolo[3,2-b]carbazole-6-carbaldehyde
    • Inchi: 1S/C19H12N2O/c22-10-14-18-12-6-2-4-8-16(12)20-17(18)9-13-11-5-1-3-7-15(11)21-19(13)14/h1-10,20-21H
    • InChI Key: ZUDXFBWDXVNRKF-UHFFFAOYSA-N
    • SMILES: O=CC1C2=C(C=C3C=1C1C=CC=CC=1N3)C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 284.09506
  • Monoisotopic Mass: 284.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 48.6Ų

Experimental Properties

  • Density: 1.463
  • Boiling Point: 630.3°Cat760mmHg
  • Flash Point: 318.1°C
  • Refractive Index: 1.941
  • PSA: 48.65
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